Cas no 160948-35-6 (4-Chloro-5-nitropyrimidin-2-amine)

• Product Name: 4-Chloro-5-nitropyrimidin-2-amine
• CAS No: 160948-35-6
• MF: C₄H₃ClN₄O₂
• MW: 174.545218706131
• MDL: MFCD21648457
• CID: 828417
• PubChem ID: 319995
• Update Time: 2025-06-08

4-Chloro-5-nitropyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-nitropyrimidin-2-amine
• 2-amino-4-chloro-5-nitropyrimidine
• 6-chloro-5-nitro-1,6-dihydropyrimidin-2-amine
• AC1L81CK
• AK-80124
• ANW-60795
• CTK8B8596
• KB-241559
• NSC266147
• AC-25144
• NSC-266147
• AKOS016003472
• SB56130
• 160948-35-6
• SCHEMBL6358902
• DA-17177
• 2-Pyrimidinamine, 4-chloro-5-nitro-
• ZCIUAKDSNQXBGM-UHFFFAOYSA-N
• CS-0336977
• DTXSID90313070

• MDL： MFCD21648457
• Inchi： 1S/C4H3ClN4O2/c5-3-2(9(10)11)1-7-4(6)8-3/h1H,(H2,6,7,8)
• InChI Key： ZCIUAKDSNQXBGM-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(N)N=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 173.99459
• Monoisotopic Mass: 173.9944530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• PSA: 94.94

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 4-Chloro-5-nitropyrimidin-2-amine

Comprehensive Overview of 4-Chloro-5-nitropyrimidin-2-amine (CAS No. 160948-35-6): Properties, Applications, and Industry Insights

4-Chloro-5-nitropyrimidin-2-amine (CAS No. 160948-35-6) is a specialized nitropyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its chloro and nitro functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Its molecular formula, C₄H₃ClN₄O₂, highlights its potential for diverse chemical modifications, making it a focal point for drug discovery and material science applications.

In recent years, the demand for high-purity pyrimidine derivatives like 4-Chloro-5-nitropyrimidin-2-amine has surged due to their role in developing kinase inhibitors and antiviral agents. Researchers frequently search for "synthesis of 4-Chloro-5-nitropyrimidin-2-amine" or "CAS 160948-35-6 suppliers," reflecting its commercial and academic relevance. The compound’s unique structure allows for selective reactions, enabling the creation of targeted therapeutics with reduced side effects—a critical consideration in precision medicine.

From a technical perspective, 4-Chloro-5-nitropyrimidin-2-amine exhibits notable stability under controlled conditions, with a melting point range of 180–185°C. Its solubility profile—moderate in polar solvents like dimethyl sulfoxide (DMSO) but limited in water—makes it suitable for organic synthesis workflows. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, a topic often queried as "analytical methods for nitropyrimidines" in scientific databases.

The compound’s applications extend to crop protection chemicals, where its nitro group contributes to herbicidal and fungicidal activity. This aligns with growing interest in "sustainable agrochemicals" and "green chemistry alternatives," as industries seek eco-friendly solutions. Notably, 4-Chloro-5-nitropyrimidin-2-amine derivatives have shown promise in enhancing pesticide efficacy while minimizing environmental persistence.

Quality control remains paramount for CAS 160948-35-6, with stringent protocols ensuring batch-to-batch consistency. Suppliers often highlight "GMP-compliant synthesis" and "certificates of analysis" to address buyer concerns about reproducibility—a frequent search term among procurement specialists. Regulatory compliance, particularly regarding REACH and FDA guidelines, further underscores its safe handling and transport.

Emerging trends also link 4-Chloro-5-nitropyrimidin-2-amine to photovoltaic materials research, where its electron-withdrawing properties are explored for organic semiconductors. This interdisciplinary potential answers queries like "nitropyrimidines in energy storage" and positions the compound at the intersection of chemistry and renewable energy innovation.

In conclusion, 4-Chloro-5-nitropyrimidin-2-amine (CAS No. 160948-35-6) exemplifies how niche chemicals drive advancements across multiple sectors. Its dual utility in life sciences and industrial applications, coupled with rigorous quality standards, ensures its continued relevance in scientific and commercial landscapes.